
1-Iodo-1H,1H-perfluoroheptane chemical
structure and CAS number

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Iodo-1H,1H-perfluoroheptane

Cat. No.: B1304035 Get Quote

An In-depth Technical Guide to 1-Iodo-1H,1H-
perfluoroheptane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Iodo-1H,1H-perfluoroheptane,

a fluorinated organic compound of interest in various fields of chemical research and

development. This document outlines its chemical structure, CAS number, physicochemical

properties, a representative synthesis protocol, and potential applications, with a focus on its

relevance to the drug discovery process.

Chemical Structure and Identification
1-Iodo-1H,1H-perfluoroheptane is a linear-chain perfluoroalkyl iodide. The "1H,1H"

designation indicates the presence of two hydrogen atoms on the carbon atom adjacent to the

iodine atom, distinguishing it from a fully fluorinated alkyl iodide.

Chemical Name: 1-Iodo-1H,1H-perfluoroheptane

CAS Number: 212563-43-4[1]

Molecular Formula: C₇H₂F₁₃I

Below is a diagram of the chemical structure of 1-Iodo-1H,1H-perfluoroheptane.
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Caption: Chemical structure of 1-Iodo-1H,1H-perfluoroheptane.

Physicochemical Properties
Detailed experimental data for 1-Iodo-1H,1H-perfluoroheptane is not extensively available in

the public domain. However, based on the properties of homologous perfluoroalkyl iodides, the

following table summarizes the expected physicochemical properties.

Property Value (Estimated)

Molecular Weight 460.00 g/mol

Boiling Point ~140-160 °C

Density ~1.9 - 2.1 g/cm³

Appearance Colorless to light pink liquid

Solubility
Insoluble in water; soluble in many organic

solvents

Refractive Index ~1.34 - 1.36

Synthesis of 1-Iodo-1H,1H-perfluoroheptane
The synthesis of 1-iodo-1H,1H-perfluoroalkanes is typically achieved through a multi-step

process involving telomerization followed by addition and substitution reactions. A general

experimental protocol, adaptable for the synthesis of 1-Iodo-1H,1H-perfluoroheptane, is

outlined below. This process involves the initial formation of a perfluoroalkyl iodide, followed by

the addition of ethylene and subsequent iodination.

Experimental Protocol: A Representative Synthesis
This protocol is based on established methods for the synthesis of similar 1-iodo-1H,1H,2H,2H-

perfluoroalkanes and can be adapted for the target molecule.[2]

Stage 1: Synthesis of Perfluoroheptyl Iodide (C₇F₁₅I)

This is typically achieved via the telomerization of a shorter perfluoroalkyl iodide (e.g.,

pentafluoroethyl iodide) with tetrafluoroethylene (TFE). The reaction conditions are controlled to
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favor the formation of the desired C₇ chain length.

Stage 2: Ethylene Addition

The perfluoroheptyl iodide is then reacted with ethylene in a free-radical addition reaction.

Materials:

Perfluoroheptyl iodide (C₇F₁₅I)

Ethylene (CH₂=CH₂)

Radical initiator (e.g., azobisisobutyronitrile - AIBN)

High-pressure reactor

Procedure:

The high-pressure reactor is charged with perfluoroheptyl iodide and the radical initiator.

The reactor is sealed and purged with an inert gas (e.g., nitrogen or argon).

Ethylene gas is introduced into the reactor to the desired pressure.

The reactor is heated to initiate the radical addition. The reaction is maintained at a

constant temperature and pressure for a specified duration.

After the reaction is complete, the reactor is cooled, and the crude 1-iodo-1H,1H,2H,2H-

perfluoroheptane is recovered.

The product can be purified by distillation under reduced pressure.

Stage 3: Iodination (if starting from a corresponding alcohol)

Alternatively, if starting from 1H,1H,2H,2H-perfluoroheptan-1-ol, an iodination reaction can be

performed.

Materials:
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1H,1H,2H,2H-Perfluoroheptan-1-ol

Iodine (I₂)

Triphenylphosphine (PPh₃)

Imidazole

Anhydrous solvent (e.g., dichloromethane)

Procedure:

In a round-bottom flask under an inert atmosphere, dissolve 1H,1H,2H,2H-

perfluoroheptan-1-ol, triphenylphosphine, and imidazole in the anhydrous solvent.

Cool the mixture in an ice bath.

Slowly add a solution of iodine in the same solvent.

Allow the reaction to warm to room temperature and stir until completion (monitored by

TLC or GC).

Quench the reaction with a saturated aqueous solution of sodium thiosulfate.

Extract the product with an organic solvent, wash the organic layer, dry it over anhydrous

sulfate, and concentrate it under reduced pressure.

Purify the crude product by column chromatography or distillation.

The logical workflow for a common synthesis pathway is depicted below.
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Caption: A simplified workflow for the synthesis of 1-Iodo-1H,1H-perfluoroheptane.

Applications in Research and Drug Development
Perfluoroalkylated compounds are of significant interest to researchers, particularly in the field

of drug discovery and materials science.[3] The introduction of perfluoroalkyl chains into

organic molecules can dramatically alter their physicochemical and biological properties.[3]
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Modification of Biological Properties: The high electronegativity of fluorine atoms can

influence the acidity and basicity of nearby functional groups, potentially affecting drug-

receptor interactions.

Increased Lipophilicity: The perfluoroalkyl chain can increase the lipophilicity of a molecule,

which can enhance its ability to cross cell membranes.

Metabolic Stability: The carbon-fluorine bond is exceptionally strong, making

perfluoroalkylated compounds resistant to metabolic degradation. This can lead to an

increased in vivo half-life of a drug candidate.

Conformational Control: The rigid nature of the perfluoroalkyl chain can be used to control

the conformation of a molecule, which can be advantageous in designing molecules that fit

into specific binding pockets of proteins.

Tracer Studies: The presence of iodine allows for the potential use of this compound in

radiolabeling studies for imaging or biodistribution analysis.

Building Block in Synthesis: 1-Iodo-1H,1H-perfluoroheptane can serve as a versatile

building block for the introduction of the 1H,1H-perfluoroheptyl moiety into more complex

molecules through various coupling reactions.[4]

The general utility of introducing perfluoroalkyl groups in drug design is illustrated in the

following signaling pathway diagram.
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Drug Design & Development
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Caption: The impact of perfluoroalkylation on drug candidate properties.

Safety and Handling
While specific safety data for 1-Iodo-1H,1H-perfluoroheptane is not readily available,

compounds of this class should be handled with care in a well-ventilated laboratory fume hood.

[5][6][7] Personal protective equipment (PPE), including safety goggles, gloves, and a lab coat,

should be worn at all times.[7] These compounds can be irritating to the skin, eyes, and

respiratory system.[5][7][8] Store in a tightly sealed container in a cool, dry place away from

light and incompatible materials such as strong oxidizing agents.[5][6]

Conclusion
1-Iodo-1H,1H-perfluoroheptane is a valuable, albeit not widely documented, fluorinated

compound. Its synthesis can be achieved through established methods for related

perfluoroalkyl iodides. The unique properties conferred by the perfluoroalkyl chain make it and

similar compounds of significant interest for applications in medicinal chemistry and materials

science. For researchers and professionals in drug development, the strategic incorporation of

such moieties offers a promising avenue for the optimization of lead compounds. Further
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research into the specific properties and reactivity of 1-Iodo-1H,1H-perfluoroheptane is

warranted to fully exploit its potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1-IODO-1H,1H-PERFLUOROHEPTANE | 212563-43-4 [chemicalbook.com]

2. benchchem.com [benchchem.com]

3. Medicinal applications of perfluoroalkylated chain-containing compounds - PubMed
[pubmed.ncbi.nlm.nih.gov]

4. 1-IODO-1H,1H-PERFLUOROOCTANE CAS#: 10258-49-8 [m.chemicalbook.com]

5. fishersci.com [fishersci.com]

6. fishersci.com [fishersci.com]

7. sigmaaldrich.com [sigmaaldrich.com]

8. 1,1,1,2,2,3,3,4,4,5,5,6,6-Tridecafluoro-8-iodooctane | C8H4F13I | CID 74888 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [1-Iodo-1H,1H-perfluoroheptane chemical structure and
CAS number]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1304035#1-iodo-1h-1h-perfluoroheptane-chemical-
structure-and-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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